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Introduction

Copper is an essential trace element vital for various biological processes, including enzyme
function, iron metabolism, and antioxidant defense.[1] Abnormal copper levels are associated
with several diseases, such as Wilson's disease and Menkes syndrome.[2] Therefore, accurate
guantification of copper in biological samples is crucial for both clinical diagnostics and
biomedical research. This application note describes a sensitive and direct colorimetric method
for the quantitative determination of copper concentration using the chromogenic reagent 4-
(3,5-dibromo-2-pyridylazo)-N-ethyl-N-sulfopropylaniline (3,5-DiBr-PAESA).

Principle of the Assay

The 3,5-DiBr-PAESA method is a direct colorimetric assay that does not require sample
deproteinization.[3] The assay is based on the following principles:
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» Dissociation: In a weakly acidic buffer, copper is dissociated from proteins like ceruloplasmin.

[2]3]
e Reduction: Ascorbic acid is used to reduce cupric ions (Cu?*) to cuprous ions (Cu*).[4]

e Chelation and Color Formation: The cuprous ions (Cu*) then react with 3,5-DiBr-PAESA to
form a stable, colored chelate complex.[3][4]

e Spectrophotometric Measurement: The intensity of the colored complex, which is directly
proportional to the total copper concentration in the sample, is measured by absorbance at
approximately 580 nm.[2][5]

The reaction can be summarized as follows:

Ceruloplasmin-Cu?* (in sample) + Acidic Buffer — Ceruloplasmin + Cu2*[6] Cu?* + Ascorbic
Acid (reduced) — Cu* + Ascorbic Acid (oxidized)[6] Cu* + 3,5-DiBr-PAESA - Cu*-3,5-DiBr-
PAESA Complex (colored)[6]

Quantitative Data Summary

The following tables summarize the key quantitative parameters of the 3,5-DiBr-PAESA copper
assay based on various sources.

Table 1: Assay Specifications
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Parameter Value References
Wavelength of Maximum 580 nm (acceptable range: CIEIE]
Absorbance (Amax) 570-590 nm)

Molar Absorptivity ~80,000 L-mol~t-cm~1 [5]

] ] Up to 500 pg/dL (or 100
Assay Range / Linearity

[416]1[7]

pumol/L)
Limit of Detection (LOD) 0.1 mg/L or 2 pg/dL [51[7]
Limit of Quantitation (LOQ) 83 pg/dL [7]
Incubation Time 5 - 15 minutes [11[4115]
Incubation Temperature Room temperature or 37°C [11[31[5]

Table 2: Example Reagent and Sample Volumes for Microplate Assay

Component Volume Reference
Blank (Purified Water) 12 pyL [3]
Calibrator 12 uL [3]
Sample 12 pyL [3]
Working Solution 240 pL [3]
Total Reaction Volume 252 uL [3]

Experimental Protocols

This section provides a detailed methodology for the determination of copper concentration

using the 3,5-DiBr-PAESA assay.

I. Reagent Preparation

o Working Solution: Prepare the working solution by mixing the Buffer and the 3,5-DiBr-

PAESA Chromogen solution. The exact ratio may vary between commercial kits, a common
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ratio is 240 uL of Buffer to 5 uL of Chromogen for a single test.[3] The working solution
should be prepared fresh and brought to room temperature before use.[3] Some protocols
may involve dissolving a powdered reagent containing ascorbic acid into a buffer solution.[4]

Copper Calibrator: A standard copper solution with a known concentration (e.g., 200 pg/dL)
is typically provided in commercial kits and is ready to use.[3] If preparing from a stock
solution, create a series of dilutions to generate a standard curve.[1]

Glassware Preparation: To avoid metal contamination, all disposable test tubes and
glassware should be washed with 1M nitric acid (HNOs) or 1M hydrochloric acid (HCI) and
then rinsed with distilled water.[3][7]

[I. Sample Preparation

The appropriate sample preparation method depends on the sample type:

Serum or Plasma: Centrifuge samples to remove any insoluble substances. It is important to
note that EDTA-plasma samples should not be used as EDTA interferes with the assay.[3]
Heparinized plasma is a suitable alternative.[1][7]

Tissue Extracts, Cell Lysates, and other Biological Fluids: If the sample is turbid, centrifuge
at 6,000 rpm for 15 minutes and collect the supernatant for the assay.[3] The pH of the
sample should be adjusted to a range of 2.0 to 8.0.[3]

Tissue Samples: Homogenize the tissue and then add a 5% Trichloroacetic acid (TCA)
solution. Vortex for 1 minute and incubate at 4-8°C for 30 minutes. Centrifuge the mixture at
6,000 rpm for 15 minutes and collect the supernatant for analysis.[3]

lll. Assay Procedure (Microplate Method)

Bring all reagents and samples to room temperature before starting the assay.[3]

Pipette 12 pL of the Blank (purified water), Copper Calibrator, and each Sample into
separate wells of a microplate.[3]

Add 240 pL of the prepared Working Solution to each well.[3]

Mix the contents of the wells carefully using a pipette, avoiding the formation of bubbles.[3]
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e Incubate the microplate at room temperature for 10 minutes.[3] Note that some protocols
may specify incubation at 37°C for 5 minutes.[1][5]

e Read the absorbance (Optical Density, OD) at 580 nm using a microplate reader. A
secondary wavelength reading at 750 nm can be used to correct for background
absorbance.[3]

IV. Calculation of Copper Concentration
The copper concentration in the sample is calculated using the following formula:

Copper Concentration (ug/dL) = [(Absorbance of Sample - Absorbance of Blank) / (Absorbance
of Calibrator - Absorbance of Blank)] x Concentration of Calibrator (ug/dL)

If a standard curve is generated, the concentration of copper in the samples can be determined
by interpolating their absorbance values from the curve.[1]

Visualizations
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Caption: Workflow for copper concentration determination.

Signaling Pathway of Copper Detection
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Caption: Copper detection signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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